Cas no 2034345-49-6 (1-(4-fluorophenyl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea)

• Product Name: 1-(4-fluorophenyl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea
• CAS No: 2034345-49-6
• MF: C₁₇H₁₇FN₄OS
• MW: 344.406485319138
• CID: 5852012
• PubChem ID: 119102049
• Update Time: 2025-06-07

1-(4-fluorophenyl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea
• 1-[(4-fluorophenyl)methyl]-3-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)urea
• 1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(4-fluorobenzyl)urea
• AKOS026702468
• 1-[(4-fluorophenyl)methyl]-3-[2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]urea
• 2034345-49-6
• F6519-4617

• Inchi： 1S/C17H17FN4OS/c18-14-6-4-13(5-7-14)11-19-17(23)20-12-15(16-3-1-10-24-16)22-9-2-8-21-22/h1-10,15H,11-12H2,(H2,19,20,23)
• InChI Key： QKSJLIPYINGRLW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(NCC1C=CC(=CC=1)F)=O)N1C=CC=N1

Computed Properties

• Exact Mass: 344.11071051g/mol
• Monoisotopic Mass: 344.11071051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.2Ų

Additional information on 1-(4-fluorophenyl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea

1-(4-Fluorophenyl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea: A Comprehensive Overview

The compound 1-(4-fluorophenyl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea, with CAS No. 2034345-49-6, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluorophenyl group, a pyrazole ring, and a thiophene moiety. These functional groups contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of bioactive molecules. The presence of the pyrazole ring is known to enhance the compound's ability to interact with biological targets, such as enzymes and receptors. This makes it a promising candidate for the design of novel therapeutic agents. Additionally, the thiophene moiety introduces electronic properties that can modulate the compound's reactivity and stability, further enhancing its potential in medicinal applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis, has significantly improved the yield and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

The structural complexity of this compound also makes it an interesting subject for computational studies. Molecular modeling techniques have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining its suitability as a drug candidate. Recent findings suggest that this compound exhibits favorable pharmacokinetic profiles, making it a strong contender for further preclinical testing.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of semiconductors and light-emitting diodes (LEDs). The integration of the fluorophenyl group and the thiophene moiety into its structure enhances its ability to conduct electricity and emit light under specific conditions.

In conclusion, the compound 1-(4-fluorophenyl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea, with CAS No. 2034345-49-6, represents a versatile molecule with wide-ranging applications in both medicinal chemistry and materials science. Its unique structural features and favorable chemical properties make it an exciting subject for further research and development.